Cas no 73895-38-2 (3-nitro-N~6~-(propan-2-yl)pyridine-2,6-diamine)
3-nitro-N~6~-(propan-2-yl)pyridine-2,6-diamine Chemical and Physical Properties
Names and Identifiers
-
- BBL035478
- CS-0362463
- N-(6-amino-5-nitro-2-pyridyl)-N-isopropylamine
- N6-(1-Methylethyl)-3-nitro-2,6-pyridinediamine
- AP-970/43507234
- VS-13141
- 3-nitro-N~6~-(propan-2-yl)pyridine-2,6-diamine
- N2-ISOPROPYL-5-NITROPYRIDINE-2,6-DIAMINE
- AKOS017531728
- 3-nitro-6-N-propan-2-ylpyridine-2,6-diamine
- 5-nitro-N2-(propan-2-yl)pyridine-2,6-diamine
- N~6~-isopropyl-3-nitro-2,6-pyridinediamine
- STL426690
- DTXSID301247480
- 73895-38-2
-
- Inchi: 1S/C8H12N4O2/c1-5(2)10-7-4-3-6(12(13)14)8(9)11-7/h3-5H,1-2H3,(H3,9,10,11)
- InChI Key: KIEFXUSPHDNXKF-UHFFFAOYSA-N
- SMILES: [O-][N+](C1C=CC(=NC=1N)NC(C)C)=O
Computed Properties
- Exact Mass: 196.09602564g/mol
- Monoisotopic Mass: 196.09602564g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 204
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 96.8Ų
3-nitro-N~6~-(propan-2-yl)pyridine-2,6-diamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1433133-500mg |
N2-isopropyl-5-nitropyridine-2,6-diamine |
73895-38-2 | 98% | 500mg |
¥5360.00 | 2024-07-28 |
3-nitro-N~6~-(propan-2-yl)pyridine-2,6-diamine Related Literature
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
Additional information on 3-nitro-N~6~-(propan-2-yl)pyridine-2,6-diamine
3-Nitro-N~6~-(propan-2-yl)pyridine-2,6-diamine (CAS No. 73895-38-2): A Comprehensive Overview
The compound 3-Nitro-N~6~-(propan-2-yl)pyridine-2,6-diamine (CAS No. 73895-38-2) is a specialized chemical entity with significant relevance in organic synthesis and pharmaceutical research. Its unique structure, featuring a nitro group and a propan-2-yl substitution, makes it a valuable intermediate for developing advanced molecules. This article delves into its properties, applications, and the latest trends surrounding its use in modern chemistry.
One of the key features of 3-Nitro-N~6~-(propan-2-yl)pyridine-2,6-diamine is its role as a building block in heterocyclic chemistry. Researchers often leverage its pyridine core to design compounds with potential biological activity. Recent studies highlight its utility in creating antimicrobial agents and enzyme inhibitors, aligning with the growing demand for novel therapeutics in the post-pandemic era.
The synthesis of CAS No. 73895-38-2 involves multi-step reactions, including nitration and amination processes. Optimizing these steps is a hot topic in synthetic chemistry forums, where professionals discuss green chemistry alternatives to reduce environmental impact. This aligns with the global push toward sustainable chemical practices, a trend heavily searched in academic and industrial circles.
Analytical characterization of 3-Nitro-N~6~-(propan-2-yl)pyridine-2,6-diamine typically employs techniques like NMR spectroscopy and mass spectrometry. These methods ensure purity and structural integrity, critical for applications in drug discovery. The compound’s stability under various conditions is also a frequent subject of research, addressing queries about its storage and handling in laboratories.
In the context of AI-driven drug design, 73895-38-2 has garnered attention as a potential scaffold for virtual screening. Computational chemists explore its molecular docking properties to predict interactions with biological targets. This intersects with the rising popularity of machine learning in chemistry, a topic dominating search engine queries among researchers.
Beyond pharmaceuticals, 3-Nitro-N~6~-(propan-2-yl)pyridine-2,6-diamine finds niche applications in material science. Its electron-withdrawing nitro group contributes to the development of organic semiconductors, a field experiencing rapid growth due to the demand for flexible electronics. This connection to renewable energy technologies further enhances its relevance in contemporary scientific discourse.
Safety and regulatory aspects of CAS No. 73895-38-2 are frequently addressed in material safety data sheets (MSDS). While not classified as hazardous under standard conditions, proper laboratory protocols are emphasized to mitigate risks. This reflects broader user concerns about chemical safety, a perennial topic in online searches.
In summary, 3-Nitro-N~6~-(propan-2-yl)pyridine-2,6-diamine exemplifies the intersection of traditional chemistry and cutting-edge innovation. Its versatility in drug development, materials engineering, and computational studies ensures its continued prominence in scientific literature. As research evolves, this compound will likely remain a focal point for advancements in applied chemistry.
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